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Compound of Interest

4-(2-Methyl-4-nitro-phenoxy)-
Compound Name: )
piperidine hydrochloride

Cat. No.: B159617

Technical Support Center: 4-(2-Methyl-4-nitro-
phenoxy)-piperidine hydrochloride

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 4-(2-Methyl-4-nitro-phenoxy)-piperidine
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the immediate first aid measures in case of exposure to 4-(2-Methyl-4-nitro-
phenoxy)-piperidine hydrochloride?

Al: Prompt action is crucial. Depending on the route of exposure, follow these steps:

« Inhalation: Move the affected person to fresh air. If they experience difficulty breathing,
provide oxygen. If breathing stops, give artificial respiration, but avoid mouth-to-mouth
resuscitation if the substance was ingested or inhaled. Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with soap and plenty of water. Consult a doctor.[1]

» Eye Contact: Rinse the eyes with pure water for at least 15 minutes. It is important to consult
a doctor following this.[1]
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 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an individual who is unconscious. Call a doctor or Poison Control Center
immediately.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A2: To ensure personal safety, it is mandatory to use the following PPE:

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield. Ensure eye
protection is tested and approved under government standards like NIOSH (US) or EN 166
(EV).

» Hand Protection: Handle with gloves that have been inspected prior to use. Use a proper
glove removal technique to avoid skin contact.

e Body Protection: Wear a complete suit that protects against chemicals. The type of
protective equipment must be selected based on the concentration and amount of the
dangerous substance at the specific workplace.

o Respiratory Protection: If a risk assessment indicates that air-purifying respirators are
necessary, use a full-face supplied-air respirator.

Q3: How should I handle spills of 4-(2-Methyl-4-nitro-phenoxy)-piperidine hydrochloride?
A3: In the event of a spill, follow these procedures:

e Evacuate personnel to a safe area.

o Ensure adequate ventilation.

e Avoid dust formation and breathing in vapors, mist, or gas.[1]

o Wear appropriate personal protective equipment as outlined in Q2.

o For dry spills, sweep up and shovel the material. Place it in a suitable, closed container for
disposal without creating dust.

e Prevent the substance from entering drains.
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Q4: What are the proper storage conditions for this compound?

A4: Store the compound in a tightly closed container in a dry and well-ventilated place. Keep it
away from heat and sources of ignition. It should be stored in a locked-up area or one that is
only accessible to qualified or authorized personnel.[2]

Q5: What should I do in case of a fire involving this substance?

A5: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[1]
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1]

Quantitative Data Summary

Specific quantitative toxicity data for 4-(2-Methyl-4-nitro-phenoxy)-piperidine hydrochloride
is not readily available. The table below provides data for related piperidine compounds to give
an indication of the potential hazards.
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Compound

CAS No.

Molecular
Formula

Molecular
Weight

Hazard
Statements

Piperidine

110-89-4

C5H11N

85.15 g/mol

Highly flammable
liquid and vapor,
Toxic if
swallowed, Toxic
in contact with
skin, Fatal if
inhaled, Causes
severe skin
burns and eye

damage.[3]

Piperidine
hydrochloride

6091-44-7

C5H11N - HCI

121.61 g/mol

Toxic if

swallowed.[4]

4-
Methylpiperidine

626-58-4

C6H13N

99.17 g/mol

Highly flammable
liquid and vapor,
Causes severe
skin burns and

eye damage.[2]

Experimental Protocols & Workflows
Incident Response Workflow

The following diagram outlines the general workflow for responding to an accidental exposure

in a laboratory setting.

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1345727121_PIPERIDINEHYDROCHLORIDECASNO6091-44-7MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL02709AE&productDescription=4-METHYLPIPERIDINE+98%2B%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
Immediate First Aid
\
Move to Fresh Air > Remove Contaminated Clothing Rinse with Water for 15 mins ~ | Rinse Mouth with Water

Give Oxygen/Artificial Respiration | Wash with Soap & Water Do NOT Induce Vomiting

Professio; 'al Medical‘ ;&ttention

[ Seck Immediate [P
lgl Medical Attention |l

Click to download full resolution via product page

Caption: Workflow for responding to accidental exposure.

Hazard Mitigation Logic

This diagram illustrates the logical relationship between identifying hazards, implementing
controls, and planning for emergencies.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b159617?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Hazard Identification

Review Safety Data Sheet (SDS)

:

Conduct Risk Assessment

Exposure Control

Engineering Controls Personal Protective Equipment Administrative Controls

(Fume Hood) (Gloves, Goggles, Lab Coat) (SOPs, Training)

\) I T
A

Emergercy Response ;

Spill Kit Availability First Aid Procedures

Emergency Contact Info

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(2-Methyl-4-nitro-phenoxy)-piperidine hydrochloride
handling and safety precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159617#4-2-methyl-4-nitro-phenoxy-piperidine-
hydrochloride-handling-and-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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